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Empagliflozin α-Anomer Empagliflozin α-Anomer
Brand Name: Vulcanchem
CAS No.: 1620758-33-9
VCID: VC0106907
InChI: InChI=1S/C23H27ClO7/c24-18-6-3-14(23-22(28)21(27)20(26)19(11-25)31-23)10-15(18)9-13-1-4-16(5-2-13)30-17-7-8-29-12-17/h1-6,10,17,19-23,25-28H,7-9,11-12H2/t17-,19+,20+,21-,22+,23+/m0/s1
SMILES: C1COCC1OC2=CC=C(C=C2)CC3=C(C=CC(=C3)C4C(C(C(C(O4)CO)O)O)O)Cl
Molecular Formula: C23H27ClO7
Molecular Weight: 450.912

Empagliflozin α-Anomer

CAS No.: 1620758-33-9

Reference Standards

VCID: VC0106907

Molecular Formula: C23H27ClO7

Molecular Weight: 450.912

Empagliflozin α-Anomer - 1620758-33-9

CAS No. 1620758-33-9
Product Name Empagliflozin α-Anomer
Molecular Formula C23H27ClO7
Molecular Weight 450.912
IUPAC Name (2R,3R,4R,5S,6R)-2-[4-chloro-3-[[4-[(3S)-oxolan-3-yl]oxyphenyl]methyl]phenyl]-6-(hydroxymethyl)oxane-3,4,5-triol
Standard InChI InChI=1S/C23H27ClO7/c24-18-6-3-14(23-22(28)21(27)20(26)19(11-25)31-23)10-15(18)9-13-1-4-16(5-2-13)30-17-7-8-29-12-17/h1-6,10,17,19-23,25-28H,7-9,11-12H2/t17-,19+,20+,21-,22+,23+/m0/s1
Standard InChIKey OBWASQILIWPZMG-DNNBANOASA-N
SMILES C1COCC1OC2=CC=C(C=C2)CC3=C(C=CC(=C3)C4C(C(C(C(O4)CO)O)O)O)Cl
Synonyms (2R,3R,4R,5S,6R)-2-(4-Chloro-3-(4-(((S)-tetrahydrofuran-3-yl)oxy)benzyl)phenyl)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol; D-Glucitol, 1,5-anhydro-1-C-[4-chloro-3-[[4-[[(3S)-tetrahydro-3-furanyl]oxy]phenyl]methyl]phenyl]-, (1R)-
PubChem Compound 91827936
Last Modified Nov 11 2021
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